(E)-N-[(1-Benzoylpiperidin-4-yl)methyl]-4-(dimethylamino)but-2-enamide

• IUPAC Name: (E)-N-[(1-benzoylpiperidin-4-yl)methyl]-4-(dimethylamino)but-2-enamide
• InChI: InChI=1S/C19H27N3O2/c1-21(2)12-6-9-18(23)20-15-16-10-13-22(14-11-16)19(24)17-7-4-3-5-8-17/h3-9,16H,10-15H2,1-2H3,(H,20,23)/b9-6+
• InChI Key: HKKLNFJZOPILDY-RMKNXTFCSA-N
• Canonical SMILES: CN(C)CC=CC(=O)NCC1CCN(CC1)C(=O)C2=CC=CC=C2
• Isomeric SMILES: CN(C)C/C=C/C(=O)NCC1CCN(CC1)C(=O)C2=CC=CC=C2
• Molecular Formula: C19H27N3O2
• Molecular Weight: 329.4 g/mol

Description

(E)-N-[(1-Benzoylpiperidin-4-yl)methyl]-4-(dimethylamino)but-2-enamide, commonly known as BDDE, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery. In

Mechanism of Action

BDDE works by modulating the activity of certain neurotransmitters in the brain, including GABA and glutamate. It has been shown to enhance the activity of GABA, which is an inhibitory neurotransmitter that helps to regulate neuronal activity in the brain. This leads to a decrease in neuronal excitability and a reduction in the severity of seizures and other neurological disorders.
Biochemical and Physiological Effects:
BDDE has been shown to exhibit a wide range of biochemical and physiological effects, including anticonvulsant, analgesic, anxiolytic, and sedative properties. It has also been shown to modulate the activity of certain ion channels in the brain, including the voltage-gated sodium channels and the NMDA receptors.

Advantages and Limitations for Lab Experiments

BDDE has several advantages for lab experiments, including its potent pharmacological activity, its ability to cross the blood-brain barrier, and its relatively low toxicity. However, it also has some limitations, including its high cost and the need for specialized equipment and expertise to handle and administer the compound.

Future Directions

There are several future directions for research on BDDE, including the development of new analogs and derivatives with improved pharmacological properties, the investigation of its potential applications in the treatment of other neurological disorders, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to evaluate the long-term safety and efficacy of BDDE in humans.

Synthesis Methods

BDDE can be synthesized using a multi-step process that involves the reaction of piperidine with benzoyl chloride, followed by the reaction of the resulting compound with 4-dimethylaminobutyryl chloride. The final step involves the reaction of the resulting compound with acetic anhydride to yield the desired product.

Scientific Research Applications

BDDE has been extensively studied for its potential applications in various fields, including medicinal chemistry and drug discovery. It has been shown to exhibit significant anticonvulsant, analgesic, and anxiolytic properties, making it a promising candidate for the development of new drugs for the treatment of various neurological disorders.